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Compound of Interest

Compound Name: 3-Allyl-2-thioxooxazolidin-4-one
CAS No.: 93962-58-4
Cat. No.: B12913710

Get Quote

\

Part 1: Executive Safety Summary (Immediate
Action)
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Parameter Critical Data

Chemical Name 3-Allyl-2-thioxooxazolidin-4-one

Not widely listed commercially (Analog CAS:

CAS Registr
gistry 1457-47-2 for Thiazolidinone variant)

Molecular Formula CesH7NO2S

Physical State Crystalline Solid (White to pale yellow)

Skin/Eye lIrritant, Potential Sensitizer (Allyl
Primary Hazards group), Toxic Combustion Products (SOx, NOx).
[21[3][4][5]

High-Temperature Incineration (with scrubber for

Disposal Method
sulfur).[2][3]

Strong Oxidizing Agents, Strong Acids (Risk of

Incompatibilit
P Y CS2/COS evolution).[1][2]

I\ CRITICAL WARNING: Do not dispose of this compound down the drain.[1][2] The thioxo
group (C=S) can hydrolyze or oxidize to release toxic sulfur species harmful to aquatic life and

plumbing infrastructure.[2]

Part 2: Chemical Profile & Hazard Assessment

To ensure safe handling, we must understand the molecule's reactivity.[1][2] This compound
features a 2-thioxooxazolidin-4-one core substituted with an allyl group at the N-3 position.[2][3]

[6]7]

Structural Reactivity Analysis

e Allyl Group (-CH2-CH=CH?3): Imparts potential for polymerization and skin sensitization.[2][3]
Allyl derivatives are known alkylating agents and should be handled as potential mutagens
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until proven otherwise.[1][2]

e Thioxo Group (C=S): The sulfur atom is nucleophilic and prone to oxidation.[1][2] Reaction
with strong oxidizers (e.g., peroxides, permanganates) can be exothermic and violent.[2]

o Oxazolidinone Ring: Susceptible to hydrolysis under strongly acidic or basic conditions,
potentially releasing Carbonyl Sulfide (COS) or Carbon Disulfide (CS:z), both of which are
toxic and flammable gases.[1][2]

Analog-Based Hazard Data (Read-Across)

Due to limited specific data for the oxazolidinone derivative, safety parameters are derived from
the structurally similar 3-Allyl-2-thioxothiazolidin-4-one (CAS 1457-47-2).[2][3]

Property Value/Description Implication for Disposal

Solid waste protocols apply.[2]

Melting Point ~120-130 °C (Estimated) 3]
) ) Combustible; suitable for
Flash Point >110 °C (Predicted) o )
incineration.[2]
Risk of precipitation in
Water Solubility Low to Moderate agueous waste streams; use

organic solvents.[1][2]

Part 3: Waste Segregation & Classification

Effective disposal begins with correct segregation at the bench.[2] Use the following decision
logic to determine the correct waste stream.

Waste Stream Decision Logic
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Waste Material Containing

3-Allyl-2-thioxooxazolidin-4-one

Physical State?

VAN

Solid / Powder Liquid / Solution
Is it Pure Compound? Solvent Type?
Yes /No (Contaminated Wipes/Gloves) alogenated Non-Halogenated

SOLID HAZARDOUS WASTE LIQUID HALOGENATED LIQUID NON-HALOGENATED

(Label: Toxic, Sulfur-Bearing) (If DCM/Chloroform used) (If MeOH/EtOAC used)

Click to download full resolution via product page
Figure 1: Decision tree for segregating 3-Allyl-2-thioxooxazolidin-4-one waste streams.

Part 4: Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Compound)

Use this for expired stocks, reaction precipitates, or weighing boat residues.[1][Z]
o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2][3]

o Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations.
Add the hazard tag: "TOXIC, IRRITANT, ORGANIC SULFUR."[1][2]

o Segregation: Keep separate from oxidizers (nitrates, perchlorates) to prevent fire risk.[1][2]
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» Final Disposition: Hand over to EHS for Rotary Kiln Incineration. The facility must be
equipped with a scrubber to neutralize SOz emissions.[2]

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Use this for reaction mixtures or HPLC effluents.[1][2]

» Solvent Compatibility: Ensure the compound is fully dissolved.[1][2] If precipitation occurs,
treat the sludge as solid waste.[2]

e Stream Selection:
o Non-Halogenated: (e.g., Acetone, Methanol, DMSO).[1][2] Preferred stream.
o Halogenated: (e.g., DCM, Chloroform).[2] Only use if dictated by the solvent.[2]

o Sulfur Flagging: If the concentration is high (>5%), explicitly note "High Sulfur Content” on
the waste manifest.[2] This alerts the disposal facility to adjust fuel blending ratios to prevent
scrubber overload.[2]

Protocol C: Glassware Decontamination (Quenching)

Before washing glassware, residual traces must be chemically deactivated.[1][2]

The Oxidative Quench Method: The thioxo (C=S) bond can be converted to a more water-
soluble oxo (C=0) or sulfonate species using dilute hypochlorite (Bleach).[1][2]

o Step 1. Place glassware in a fume hood.

o Step 2: Rinse with a small volume of acetone to dissolve residues.[2] Collect this rinse as
organic waste.

o Step 3: Soak glassware in a 10% Sodium Hypochlorite (Bleach) solution for 1 hour.[2]
o Mechanism:[8]

(Simplified oxidative desulfurization).
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o Step 4: Rinse with copious water.[1][2][9] The rinsate can now safely enter the drain only if
local regulations permit trace treated discharge; otherwise, collect as agueous waste.[2]

Part 5: Spill Response Protocol

Scenario: A 5¢g bottle of solid powder has shattered on the benchtop.

1. Assess Risk 2. Don PPE 3. Containment 4. Mechanical Cleanup 5. Decontamination
(Isolate Area) (Nitrile Gloves, N95/P100, Goggles) (Cover with damp paper towels) (Scoop/Sweep gently) (10% Bleach Wipe)

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow.[2][3]
Detailed Steps:
 |solate: Evacuate immediate area. Close lab doors to prevent dust spread.[2]

o Dampen: Do not dry sweep.[1][2] Cover the powder with paper towels dampened with inert
oil (e.g., mineral oil) or water (if no reaction risk) to suppress dust.[2]

o Collect: Use a scoop or dustpan.[2] Place waste into a sealable bag or jar.
» Surface Decon: Wipe the surface with 10% bleach, followed by water.[1][2]

o Disposal: Label the collected waste as "Spill Debris: 3-Allyl-2-thioxooxazolidin-4-one" and
dispose of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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